Cas no 1872927-62-2 ({5-[2-(Propan-2-yloxy)ethyl]-1,2,4-oxadiazol-3-yl}methanamine)

• Product Name: {5-[2-(Propan-2-yloxy)ethyl]-1,2,4-oxadiazol-3-yl}methanamine
• CAS No: 1872927-62-2
• MF: C₈H₁₅N₃O₂
• MW: 185.223601579666
• CID: 5766100
• PubChem ID: 165505920
• Update Time: 2025-10-30

{5-[2-(Propan-2-yloxy)ethyl]-1,2,4-oxadiazol-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1872927-62-2
• {5-[2-(propan-2-yloxy)ethyl]-1,2,4-oxadiazol-3-yl}methanamine
• EN300-1290839
• {5-[2-(Propan-2-yloxy)ethyl]-1,2,4-oxadiazol-3-yl}methanamine

• Inchi： 1S/C8H15N3O2/c1-6(2)12-4-3-8-10-7(5-9)11-13-8/h6H,3-5,9H2,1-2H3
• InChI Key： SDYIDOFSRQVPMI-UHFFFAOYSA-N
• SMILES： O(CCC1=NC(CN)=NO1)C(C)C

Computed Properties

• Exact Mass: 185.116426730g/mol
• Monoisotopic Mass: 185.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.2Ų

Additional information on {5-[2-(Propan-2-yloxy)ethyl]-1,2,4-oxadiazol-3-yl}methanamine

CAS No. 1872927-62-2: {5-[2-(Propan-2-yloxy)ethyl]-1,2,4-oxadiazol-3-yl}methanamine

The compound with CAS No. 1872927-62-2, commonly referred to as {5-[2-(Propan-2-yloxy)ethyl]-1,2,4-oxadiazol-3-yl}methanamine, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are five-membered heterocyclic compounds containing two oxygen atoms and three nitrogen atoms. The presence of the propan-2-yloxy group and the methanamine substituent introduces unique chemical properties that make this compound a valuable subject for research and potential applications in drug development.

Recent studies have highlighted the potential of oxadiazole derivatives as bioactive molecules with promising therapeutic properties. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that oxadiazole-containing compounds exhibit significant anti-inflammatory and antioxidant activities. The specific structure of CAS No. 1872927-62-2, with its propan-2-yloxyethyl substituent, has been shown to enhance the stability and bioavailability of the molecule, making it a strong candidate for further exploration in pharmaceutical research.

The synthesis of CAS No. 1872927-62-2 involves a multi-step process that typically begins with the preparation of the oxadiazole core. This is followed by functionalization with the propan-2-yloxyethyl group and subsequent attachment of the methanamine moiety. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

In terms of applications, CAS No. 1872927-62-3 has shown promise in several areas. In drug discovery, its unique pharmacokinetic profile makes it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders. Additionally, preliminary studies suggest that this compound may possess antimicrobial properties, which could be leveraged in developing new generations of antibiotics.

One of the most exciting developments related to CAS No. 18739404 is its role in targeted drug delivery systems. Researchers have explored its ability to act as a carrier for delivering therapeutic agents to specific tissues or cells. This innovative approach could revolutionize cancer treatment by enhancing drug efficacy while minimizing side effects.

Moreover, recent computational studies using molecular docking techniques have provided insights into the binding interactions of CAS No. 18739404 with various biological targets. These studies have revealed that the compound exhibits strong binding affinity towards certain enzymes and receptors, further supporting its potential as a therapeutic agent.

In conclusion, CAS No. 18739404 represents a cutting-edge advancement in organic chemistry with vast potential across multiple disciplines. Its unique chemical structure, combined with recent research findings, positions it as a key player in future drug development efforts.